Cas no 145225-04-3 (4H-[1,2,4]Triazolo[4,3-a][1,4]benzodiazepine,8-chloro-6-(6-chlorophenyl-2,3,4,5-d4)-1-methyl- (9CI))

• Product Name: 4H-[1,2,4]Triazolo[4,3-a][1,4]benzodiazepine,8-chloro-6-(6-chlorophenyl-2,3,4,5-d4)-1-methyl- (9CI)
• CAS No: 145225-04-3
• MF: C₁₇H₁₂Cl₂N₄
• MW: 347.234627723694
• CID: 101775
• PubChem ID: 45359125
• Update Time: 2025-07-18

4H-[1,2,4]Triazolo[4,3-a][1,4]benzodiazepine,8-chloro-6-(6-chlorophenyl-2,3,4,5-d4)-1-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4H-[1,2,4]Triazolo[4,3-a][1,4]benzodiazepine,8-chloro-6-(6-chlorophenyl-2,3,4,5-d4)-1-methyl- (9CI)
• 4H-1,2,4Triazolo4,3-a1,4benzodiazepine, 8-chloro-6-(6-chlorophenyl-2,3,4,5-d4)-1-methyl-
• 4H-[1,2,4]Triazolo[4,3-a][1,4]benzodiazepine,8-chloro-6-(6-chlorophenyl-2,3,4,5-d4)-1-methyl- ...
• Triazolam-D4
• Triazolam-d4 solution
• JOFWLTCLBGQGBO-QFFDRWTDSA-N
• Methanol(test Triazolam-D4, 100 ug/mL）
• Triazolam-D4; 8-Chloro-6-(6-chlorophenyl-2,3,4,5-d4)-1-methyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine
• DTXSID201016464
• Triazolam-D4 0.1 mg/ml in Methanol
• 8-chloro-6-(2-chloro-3,4,5,6-tetradeuteriophenyl)-1-methyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine
• 145225-04-3

• Inchi： 1S/C17H12Cl2N4/c1-10-21-22-16-9-20-17(12-4-2-3-5-14(12)19)13-8-11(18)6-7-15(13)23(10)16/h2-8H,9H2,1H3/i2D,3D,4D,5D
• InChI Key： JOFWLTCLBGQGBO-QFFDRWTDSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C([2H])=C([2H])C([2H])=C([2H])C=1Cl)=NCC1=NN=C(C)N21

Computed Properties

• Exact Mass: 346.069
• Monoisotopic Mass: 346.069
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Flash Point: 9℃

4H-[1,2,4]Triazolo[4,3-a][1,4]benzodiazepine,8-chloro-6-(6-chlorophenyl-2,3,4,5-d4)-1-methyl- (9CI) Security Information

• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 4H-[1,2,4]Triazolo[4,3-a][1,4]benzodiazepine,8-chloro-6-(6-chlorophenyl-2,3,4,5-d4)-1-methyl- (9CI)

Comprehensive Overview of 4H-[1,2,4]Triazolo[4,3-a][1,4]benzodiazepine,8-chloro-6-(6-chlorophenyl-2,3,4,5-d4)-1-methyl- (9CI) (CAS No. 145225-04-3)

The compound 4H-[1,2,4]Triazolo[4,3-a][1,4]benzodiazepine,8-chloro-6-(6-chlorophenyl-2,3,4,5-d4)-1-methyl- (9CI), identified by its CAS No. 145225-04-3, is a deuterated derivative of a triazolobenzodiazepine structure. This class of compounds has garnered significant attention in pharmaceutical research due to its potential applications in drug development, particularly in the field of central nervous system (CNS) therapeutics. The deuterium substitution in this molecule enhances its metabolic stability, a feature highly sought after in modern medicinal chemistry.

In recent years, the demand for deuterated compounds like 4H-[1,2,4]Triazolo[4,3-a][1,4]benzodiazepine has surged, driven by the growing interest in isotope-labeled pharmaceuticals. Researchers are increasingly exploring the benefits of deuterium incorporation, such as improved pharmacokinetics and reduced toxicity. This aligns with the broader trend of precision medicine, where tailored therapeutic solutions are developed to enhance efficacy and minimize side effects.

The structural complexity of 8-chloro-6-(6-chlorophenyl-2,3,4,5-d4)-1-methyl- (9CI) highlights its potential as a valuable intermediate in synthetic chemistry. Its unique triazole and benzodiazepine moieties are known for their bioactivity, making this compound a subject of interest in the development of novel anxiolytics and sedatives. However, it is crucial to note that its applications are strictly limited to research settings, adhering to regulatory guidelines.

From a synthetic perspective, the incorporation of deuterium atoms at the 2,3,4,5 positions of the chlorophenyl ring offers distinct advantages in drug metabolism studies. Deuterium-labeled compounds are widely used as internal standards in mass spectrometry and NMR spectroscopy, enabling accurate quantification and tracking of molecular behavior in biological systems. This has become particularly relevant in the era of AI-driven drug discovery, where high-throughput screening and data analytics play pivotal roles.

Another area of interest is the environmental impact of such specialized compounds. With increasing scrutiny on green chemistry and sustainable practices, researchers are evaluating the lifecycle of deuterated molecules like CAS No. 145225-04-3. Questions about biodegradability and ecological safety are frequently raised in scientific forums, reflecting the broader societal shift toward eco-friendly pharmaceuticals.

In summary, 4H-[1,2,4]Triazolo[4,3-a][1,4]benzodiazepine,8-chloro-6-(6-chlorophenyl-2,3,4,5-d4)-1-methyl- (9CI) represents a fascinating intersection of chemistry, pharmacology, and environmental science. Its deuterated structure, combined with its bioactive core, positions it as a valuable tool for advancing drug development and analytical methodologies. As the scientific community continues to explore its potential, this compound is likely to remain a topic of discussion in both academic and industrial research circles.